N-(2-(dimethylamino)ethyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)acetamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C13H17N3O4S.ClH/c1-15(2)8-7-14-12(17)9-16-13(18)10-5-3-4-6-11(10)21(16,19)20;/h3-6H,7-9H2,1-2H3,(H,14,17);1H
• InChI Key: HVNTZYOYVGBMKC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)CN1C(=O)C2=CC=CC=C2S1(=O)=O.Cl
• Molecular Formula: C13H18ClN3O4S
• Molecular Weight: 347.82 g/mol

Description

N-(2-(dimethylamino)ethyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C13H18ClN3O4S and its molecular weight is 347.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Modification

N-(2-(dimethylamino)ethyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)acetamide hydrochloride is explored in scientific research for its synthesis and potential modifications to improve or study its properties. For example, the work by Samaritoni et al. (1999) demonstrates the oxidation and modification processes to enhance the insecticidal activity of related compounds, indicating a pathway for developing potent agricultural chemicals (Samaritoni et al., 1999).

Protective Group Chemistry

The compound's related derivatives are used in protective group chemistry, facilitating the synthesis of complex organic molecules. Hanessian and Moralioglu (1972) described the use of dimethylacetamide derivatives as temporary protecting groups for vicinal diols, highlighting its utility in selective transformations and synthesis (Hanessian & Moralioglu, 1972).

Heterocyclic Synthesis

The compound's framework is pivotal in the synthesis of heterocyclic compounds, as illustrated by Shablykin et al. (2018), who developed new substituted 2-(oxiran-2-yl)-1,3-oxazoles through reactions involving dimethylamine, indicating its versatility in generating pharmacologically relevant structures (Shablykin et al., 2018).

Anticancer Drug Development

In the realm of anticancer drug development, the compound and its derivatives serve as key intermediates. Iftikhar et al. (2019) synthesized N-aryl/aralkyl derivatives with significant α-glucosidase inhibitory potential, demonstrating the compound's role in developing new therapeutic agents (Iftikhar et al., 2019).

Environmental Analysis

Derivatives of this compound have been applied in environmental analysis to detect and quantify carbonyl compounds in water samples, highlighting its utility in environmental monitoring and safety assessments. Houdier et al. (2000) developed a sensitive molecular probe based on a derivative for trace measurement of aldehydes and ketones in environmental water samples, contributing to environmental protection efforts (Houdier et al., 2000).